Cas no 2229222-37-9 (1-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-2-ol)

• Product Name: 1-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-2-ol
• CAS No: 2229222-37-9
• MF: C₁₀H₁₄BrN₃O
• MW: 272.141661167145
• CID: 6005051
• PubChem ID: 165689613
• Update Time: 2025-11-06

1-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-2-ol
• 2229222-37-9
• EN300-1916388

• Inchi： 1S/C10H14BrN3O/c1-10(15,5-12)8-7(11)4-13-9(14-8)6-2-3-6/h4,6,15H,2-3,5,12H2,1H3
• InChI Key： XCOODPNQIOBTAQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1C(C)(CN)O

Computed Properties

• Exact Mass: 271.03202g/mol
• Monoisotopic Mass: 271.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72Ų

Additional information on 1-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-2-ol

Comprehensive Overview of 1-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-2-ol (CAS No. 2229222-37-9)

The compound 1-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-2-ol (CAS No. 2229222-37-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropylpyrimidine core and a propan-2-ol side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets. The presence of a bromo substituent further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for pyrimidine derivatives like 1-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-2-ol has surged due to their role in developing kinase inhibitors and antiviral agents. This aligns with the growing focus on targeted therapies and precision medicine, which dominate current biomedical trends. The compound's CAS No. 2229222-37-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its synthesis and characterization are often discussed in peer-reviewed journals, highlighting its importance in modern chemistry.

From a structural perspective, the cyclopropyl group in 1-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-2-ol contributes to its conformational rigidity, which is advantageous for designing molecules with high binding affinity. This property is particularly valuable in fragment-based drug design, a hot topic in medicinal chemistry. Additionally, the amino and hydroxyl functionalities provide sites for further derivatization, making it a valuable building block for combinatorial chemistry libraries.

The agrochemical industry also explores 1-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-2-ol for developing novel pesticides and herbicides. Its pyrimidine scaffold is known to interact with enzymes in pests, offering a mechanism for selective toxicity. This aligns with the global push for sustainable agriculture and eco-friendly pest control, addressing concerns about environmental impact and resistance management. Searches for 5-bromo-2-cyclopropylpyrimidine derivatives often correlate with these applications.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize CAS No. 2229222-37-9, ensuring purity and consistency for research use. The compound's stability under various conditions is another area of interest, particularly for researchers optimizing synthetic routes. Questions like "How to synthesize 1-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-2-ol?" or "What are the applications of cyclopropylpyrimidine derivatives?" frequently appear in scientific forums, underscoring its practical significance.

In conclusion, 1-amino-2-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-2-ol (CAS No. 2229222-37-9) represents a promising candidate for multiple industries, from pharmaceuticals to agrochemicals. Its structural features and reactivity profile make it a focal point for innovation, resonating with contemporary research priorities. As interest in small-molecule therapeutics and green chemistry grows, this compound is poised to remain a key player in scientific advancements.